Methyl 2-chloroisonicotinate 1-oxide
Overview
Description
“Methyl 2-chloroisonicotinate 1-oxide” is an organic compound with the CAS Number: 164464-50-0 . It has a molecular weight of 187.58 and a molecular formula of C7 H6 Cl N O3 .
Molecular Structure Analysis
The molecular structure of “Methyl 2-chloroisonicotinate 1-oxide” is represented by the linear formula: C7 H6 Cl N O3 . This indicates that the molecule consists of 7 carbon atoms, 6 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms.Physical And Chemical Properties Analysis
“Methyl 2-chloroisonicotinate 1-oxide” has a molecular weight of 187.582 .Scientific Research Applications
Nanocomposite Applications : Au@TiO2 nanocomposites have been used for the catalytic degradation of dyes like methyl orange and methylene blue. This research demonstrates the potential of nanocomposites in environmental applications, particularly in water treatment and pollution control (Khan, Lee, & Cho, 2014).
Adsorption Characteristics in Water Treatment : Graphene, a carbon-based material, has shown effective adsorption characteristics towards various organic chemicals, including dyes like methyl blue. This suggests the potential of carbon-based materials in the removal of hazardous chemicals from wastewater (Wu et al., 2011).
Photocatalytic Degradation of Dyes : The study of the photocatalytic degradation of dyes using various semiconductors like TiO2 and ZnO offers insights into the potential of these materials in environmental cleaning and pollution control (Kansal, Singh, & Sud, 2007).
Adsorbent for Dye Removal : A novel chitosan/Al2O3/magnetite nanoparticle composite has been developed as an adsorbent for the removal of Methyl Orange from aqueous solutions. This highlights the innovative use of composite materials in water purification processes (Tanhaei et al., 2015).
Graphene Oxide as an Adsorbent : The use of graphene oxide for the rapid removal of dyes from aqueous solutions underlines the potential of graphene-based materials in environmental applications (Robati et al., 2016).
Gas Sensors and Catalysts : Research on metal oxides like SnO2 offers insights into their applications in gas sensors and catalysts, which could be relevant in exploring the functionality of similar compounds (Das & Jayaraman, 2014).
Surface and Materials Science of Oxides : The study of the surface and material properties of oxides like SnO2 can provide a basis for understanding the chemical behavior of related compounds (Batzill & Diebold, 2005).
Safety and Hazards
The safety data sheet for “Methyl 2-chloroisonicotinate 1-oxide” indicates that it may cause skin irritation and serious eye irritation . It’s recommended to avoid breathing the dust/fume/gas/mist/vapours/spray and to wear protective gloves/eye protection/face protection . If it comes into contact with the eyes, it’s advised to rinse cautiously with water for several minutes .
properties
IUPAC Name |
methyl 2-chloro-1-oxidopyridin-1-ium-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO3/c1-12-7(10)5-2-3-9(11)6(8)4-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKTVLBKJSLNYKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=[N+](C=C1)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloroisonicotinate 1-oxide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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